Cas no 2580214-43-1 ((1-cyclobutylethyl)hydrazine dihydrochloride)

• Product Name: (1-cyclobutylethyl)hydrazine dihydrochloride
• CAS No: 2580214-43-1
• MF: C₆H₁₆Cl₂N₂
• MW: 187.110639572144
• MDL: MFCD33020323
• CID: 5662493
• PubChem ID: 155858708
• Update Time: 2025-08-04

(1-cyclobutylethyl)hydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-cyclobutylethyl)hydrazine dihydrochloride
• 2580214-43-1
• 1-Cyclobutylethylhydrazine;dihydrochloride
• EN300-27716774

• MDL： MFCD33020323
• Inchi： 1S/C6H14N2.2ClH/c1-5(8-7)6-3-2-4-6;;/h5-6,8H,2-4,7H2,1H3;2*1H
• InChI Key： VSAVUUWJQKJNJL-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C(C)C1CCC1)N

Computed Properties

• Exact Mass: 186.0690539g/mol
• Monoisotopic Mass: 186.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 68.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on (1-cyclobutylethyl)hydrazine dihydrochloride

Recent Advances in the Application of (1-cyclobutylethyl)hydrazine dihydrochloride (CAS: 2580214-43-1) in Chemical Biology and Pharmaceutical Research

The compound (1-cyclobutylethyl)hydrazine dihydrochloride (CAS: 2580214-43-1) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This hydrazine derivative, characterized by its cyclobutyl moiety, has garnered significant attention due to its unique chemical properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in medicinal chemistry, particularly in the synthesis of novel bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of potent kinase inhibitors. The research team utilized (1-cyclobutylethyl)hydrazine dihydrochloride to develop a series of compounds showing remarkable selectivity against specific cancer-related kinases. The cyclobutyl group was found to confer optimal spatial orientation for target binding while maintaining favorable pharmacokinetic properties. Molecular docking studies revealed that derivatives incorporating this scaffold exhibited enhanced binding affinity compared to conventional hydrazine-based compounds.

In neuropharmacology, recent preclinical investigations have highlighted the potential of 2580214-43-1 derivatives as modulators of neurotransmitter systems. A notable 2024 publication in ACS Chemical Neuroscience reported the development of novel monoamine oxidase (MAO) inhibitors using this scaffold. The researchers observed that the cyclobutyl-containing hydrazine derivatives displayed improved blood-brain barrier penetration compared to their phenyl-substituted counterparts, suggesting potential applications in neurodegenerative disorder therapeutics.

The compound's synthetic versatility has also been demonstrated in antimicrobial research. A recent patent application (WO2023/154321) describes the use of (1-cyclobutylethyl)hydrazine dihydrochloride in creating novel antibacterial agents with activity against multidrug-resistant Gram-positive pathogens. The structural features of this scaffold were shown to disrupt bacterial cell wall biosynthesis through a unique mechanism, potentially addressing the growing challenge of antibiotic resistance.

From a chemical biology perspective, the compound has proven valuable in probe development for studying enzyme mechanisms. A 2024 Nature Chemical Biology paper detailed its incorporation into activity-based probes for hydrolase enzymes, enabling real-time monitoring of enzymatic activity in complex biological systems. The researchers attributed the probe's success to the optimal balance of reactivity and stability provided by the cyclobutyl hydrazine structure.

Ongoing research continues to explore the full potential of this compound, with several pharmaceutical companies reportedly investigating its derivatives in preclinical development pipelines. The unique combination of synthetic accessibility, structural rigidity, and biological activity makes (1-cyclobutylethyl)hydrazine dihydrochloride a compelling subject for future drug discovery efforts across multiple therapeutic areas.